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Cyanidin-3-O-arabinose chloride Cyanidin-3-O-arabinose chloride Cyanidin-3-O-arabinose chloride is a natural product found in Vaccinium padifolium, Punica granatum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 27214-72-8
VCID: VC0190887
InChI: InChI=1S/C20H18O10.ClH/c21-9-4-12(23)10-6-16(30-20-18(27)17(26)14(25)7-28-20)19(29-15(10)5-9)8-1-2-11(22)13(24)3-8;/h1-6,14,17-18,20,25-27H,7H2,(H3-,21,22,23,24);1H/t14-,17-,18+,20?;/m1./s1
SMILES: C1C(C(C(C(O1)OC2=CC3=C(C=C(C=C3[O+]=C2C4=CC(=C(C=C4)O)O)O)O)O)O)O
Molecular Formula: C20H19ClO10
Molecular Weight: 454.8 g/mol

Cyanidin-3-O-arabinose chloride

CAS No.: 27214-72-8

Cat. No.: VC0190887

Molecular Formula: C20H19ClO10

Molecular Weight: 454.8 g/mol

* For research use only. Not for human or veterinary use.

Cyanidin-3-O-arabinose chloride - 27214-72-8

Specification

Description Cyanidin-3-O-arabinose chloride is a natural product found in Vaccinium padifolium, Punica granatum, and other organisms with data available.
CAS No. 27214-72-8
Molecular Formula C20H19ClO10
Molecular Weight 454.8 g/mol
IUPAC Name (3S,4R,5R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxyoxane-3,4,5-triol;chloride
Standard InChI InChI=1S/C20H18O10.ClH/c21-9-4-12(23)10-6-16(30-20-18(27)17(26)14(25)7-28-20)19(29-15(10)5-9)8-1-2-11(22)13(24)3-8;/h1-6,14,17-18,20,25-27H,7H2,(H3-,21,22,23,24);1H/t14-,17-,18+,20?;/m1./s1
Standard InChI Key ORTBMTXABUAMJS-XJHLJFOESA-N
Isomeric SMILES C1[C@H]([C@H]([C@@H](C(O1)OC2=CC3=C(C=C(C=C3[O+]=C2C4=CC(=C(C=C4)O)O)O)O)O)O)O.[Cl-]
SMILES C1C(C(C(C(O1)OC2=CC3=C(C=C(C=C3[O+]=C2C4=CC(=C(C=C4)O)O)O)O)O)O)O
Canonical SMILES C1C(C(C(C(O1)OC2=CC3=C(C=C(C=C3[O+]=C2C4=CC(=C(C=C4)O)O)O)O)O)O)O.[Cl-]

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